Cas no 202980-68-5 (5-acetyl-3,6-dimethyl-4-Pyridazinecarboxylic acid ethyl ester)

• Product Name: 5-acetyl-3,6-dimethyl-4-Pyridazinecarboxylic acid ethyl ester
• CAS No: 202980-68-5
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 1108714
• Update Time: 2024-07-25

5-acetyl-3,6-dimethyl-4-Pyridazinecarboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-acetyl-3,6-dimethyl-4-Pyridazinecarboxylic acid ethyl ester
• 4-Pyridazinecarboxylic acid, 5-acetyl-3,6-dimethyl-, ethyl ester

• Inchi： 1S/C11H14N2O3/c1-5-16-11(15)10-7(3)13-12-6(2)9(10)8(4)14/h5H2,1-4H3
• InChI Key： NMFNPHARMZJBHP-UHFFFAOYSA-N
• SMILES： C1(C)=NN=C(C)C(C(C)=O)=C1C(OCC)=O

Computed Properties

• Exact Mass: 222.10052

Experimental Properties

• Density: 1.143±0.06 g/cm3(Predicted)
• Boiling Point: 406.7±45.0 °C(Predicted)
• PSA: 69.15
• pka: -0.79±0.10(Predicted)